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Compound of Interest

Compound Name: 5-Aminonicotinic acid

Cat. No.: B189487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting point and thermal stability of 5-
aminonicotinic acid. The information herein is compiled for researchers, scientists, and

professionals in drug development who require a thorough understanding of the material

properties of this compound.

Physicochemical Data
The thermal properties of 5-aminonicotinic acid are crucial for its handling, formulation, and

storage. While specific thermogravimetric analysis (TGA) and differential scanning calorimetry

(DSC) data for 5-aminonicotinic acid are not readily available in the cited literature, the

established melting point provides a key parameter for its thermal profile. For comparative

purposes, thermal analysis data for a structurally related compound, a co-crystal of 4-

aminopyridine with succinic acid, is included.

Table 1: Thermal Properties of 5-Aminonicotinic Acid and a Related Aminopyridine Co-crystal
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Property 5-Aminonicotinic Acid
4-Aminopyridine:Succinic
Acid Co-crystal[1]

Melting Point (°C) 293 195

Decomposition Onset (TGA,

°C)
Data not available 190

Decomposition Range (TGA,

°C)
Data not available 190–286

Note: The data for the 4-aminopyridine:succinic acid co-crystal is provided as a reference for a

related aminopyridine structure.

Experimental Protocols
The following sections describe generalized experimental protocols for determining the melting

point and thermal stability of organic compounds like 5-aminonicotinic acid using Differential

Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry is a fundamental technique for determining the melting point

and other thermal transitions of a material.

Methodology:

Sample Preparation: A small amount of the 5-aminonicotinic acid sample (typically 1-5 mg)

is accurately weighed and hermetically sealed in an aluminum DSC pan.

Instrument Setup: A DSC instrument is calibrated using certified standards (e.g., indium).

Thermal Program: The sample is subjected to a controlled temperature program. A typical

program involves an initial equilibration at a sub-ambient temperature, followed by heating at

a constant rate (e.g., 5-10 °C/min) under an inert nitrogen atmosphere.

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the onset or peak of the endothermic event on the resulting

DSC thermogram. The sharpness of the endotherm can provide an indication of the sample's

purity.[1]
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Thermogravimetric Analysis is employed to evaluate the thermal stability of a material by

measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

Sample Preparation: A small, accurately weighed sample of 5-aminonicotinic acid (typically

5-10 mg) is placed in a tared TGA crucible.

Instrument Setup: The TGA instrument is tared and calibrated.

Thermal Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min). The analysis is typically performed

under a controlled atmosphere, such as nitrogen or air, to assess stability under inert or

oxidative conditions, respectively.

Data Analysis: The weight loss of the sample is recorded as a function of temperature. The

onset of significant weight loss indicates the beginning of thermal decomposition. The TGA

curve provides information on the decomposition temperature range and the presence of any

volatile components.

Visualizations
The following diagrams illustrate a hypothetical metabolic pathway and a general experimental

workflow relevant to the analysis of aminonicotinic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 5-Aminonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189487#5-aminonicotinic-acid-melting-point-and-
thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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